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Compound of Interest

Compound Name: CMP-5 hydrochloride

Cat. No.: B10795837

For Researchers, Scientists, and Drug Development Professionals

Introduction

CMP-5 is identified as a potent and selective inhibitor of Protein Arginine Methyltransferase 5
(PRMTDS). Its hydrochloride salt is often utilized in research settings for its improved solubility
and stability. Accurate preparation of a stock solution is the first critical step for any in vitro or in
vivo experiment to ensure the reliability and reproducibility of results. These application notes
provide a detailed protocol for the dissolution and preparation of CMP-5 hydrochloride stock
solutions, along with essential data on its chemical properties and storage conditions.

Chemical and Physical Properties

A summary of the key quantitative data for CMP-5 dihydrochloride is presented in the table
below. It is crucial to confirm the specific form of CMP-5 (hydrochloride, dihydrochloride, or free
base) from the supplier's documentation, as the molecular weight will vary, affecting all
subsequent calculations for molarity.
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Property Value Reference
Chemical Name CMP-5 Dihydrochloride [1112][3]
Molecular Formula C21H23CI2N3 [11[2][3]
Molecular Weight 388.33 g/mol [1112][3]
CAS Number 2309409-79-6 [1][2][3]
Appearance Solid powder

Solubility DMSO: 60 mg/mL (154.5 mM) [3]

Storage (Powder) -20°C for up to 3 years [4]

] -20°C for 1 month; -80°C for
Storage (Stock Solution) [31[5]
up to 6 months

Experimental Protocol: Preparation of a 10 mM
CMP-5 Hydrochloride Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of CMP-5 dihydrochloride.
Materials:

e CMP-5 dihydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Optional: Sonicator water bath

Procedure:
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» Pre-weighing Preparations:
o Ensure all equipment is clean and calibrated.
o Work in a well-ventilated area or a chemical fume hood.

o Allow the CMP-5 hydrochloride vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of CMP-5 dihydrochloride powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.88 mg of the compound.

e Calculating Solvent Volume:

o Use the following formula to calculate the required volume of DMSO: Volume (L) = Mass
(9) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o For 3.88 mg of CMP-5 dihydrochloride (MW: 388.33 g/mol ) to make a 10 mM (0.01 mol/L)
solution: Volume (L) = 0.00388 g / (0.01 mol/L * 388.33 g/mol ) =0.001 L=1mL

o Dissolution:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
weighed CMP-5 dihydrochloride.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be obtained.

o If dissolution is difficult, briefly warm the tube to 37°C and sonicate in a water bath for a
few minutes to aid dissolution.[3]

» Aliquoting and Storage:
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o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes.[5] This prevents repeated freeze-thaw cycles
which can degrade the compound.[3][5]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a CMP-5 hydrochloride
stock solution.
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Caption: Workflow for CMP-5 hydrochloride stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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